Cas no 325686-49-5 (Ascleposide E)

Ascleposide E structure
Ascleposide E structure
Product Name:Ascleposide E
CAS No:325686-49-5
MF:C19H32O8
MW:388.452587127686
CID:837728
PubChem ID:102004450
Update Time:2025-04-19

Ascleposide E Chemical and Physical Properties

Names and Identifiers

    • Ascleposide E
    • 4-[(1S,3S,5R,8R)-3-(beta-D-Glucopyranosyloxy)-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl]-2-butanone
    • AKOS032948478
    • 325686-49-5
    • (-)-Ascleposide E
    • [ "" ]
    • 4-[(1S,3S,5R,8R)-1,5-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-oxabicyclo[3.2.1]octan-8-yl]butan-2-one
    • Inchi: 1S/C19H32O8/c1-10(21)4-5-13-18(2)6-11(7-19(13,3)25-9-18)26-17-16(24)15(23)14(22)12(8-20)27-17/h11-17,20,22-24H,4-9H2,1-3H3
    • InChI Key: FUGMJWOONJABQQ-UHFFFAOYSA-N
    • SMILES: CC(CCC1C2(CC(OC3C(O)C(O)C(O)C(CO)O3)CC1(CO2)C)C)=O

Computed Properties

  • Exact Mass: 388.21000
  • Monoisotopic Mass: 388.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126A^2
  • XLogP3: 0.0120000000000001

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 589.3±50.0 °C at 760 mmHg
  • Flash Point: 206.6±23.6 °C
  • PSA: 125.68000
  • LogP: -0.25410
  • Vapor Pressure: 0.0±3.7 mmHg at 25°C

Ascleposide E Security Information

Ascleposide E Pricemore >>

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